Cas no 842140-07-2 (Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio-)
![Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- structure](https://www.kuujia.com/scimg/cas/842140-07-2x500.png)
842140-07-2 structure
Product name:Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio-
CAS No:842140-07-2
MF:C22H29N5O4S
MW:459.561763525009
CID:1821484
Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- Chemical and Physical Properties
Names and Identifiers
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- Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio-
- Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- (9CI)
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- Inchi: 1S/C22H29N5O4S/c1-3-13(2)9-23-22-26-16-19(27(22)21-18(30)17(29)15(10-28)31-21)24-12-25-20(16)32-11-14-7-5-4-6-8-14/h4-8,12-13,15,17-18,21,28-30H,3,9-11H2,1-2H3,(H,23,26)/t13?,15-,17-,18-,21-/m1/s1
- InChI Key: IQCRGCZEJFBSRU-OHYWOBESSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)SCC3=CC=CC=C3)N=C2NCC(C)CC)[C@H](O)[C@@H]1O
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Melting Point: 129 °C
- Boiling Point: 712.0±70.0 °C(Predicted)
- pka: 13.06±0.70(Predicted)
Inosine, 8-[(2-methylbutyl)amino]-6-S-(phenylmethyl)-6-thio- Related Literature
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Roderick E. Wasylishen Phys. Chem. Chem. Phys., 2002,4, 3591-3600
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Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
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Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
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Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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